![molecular formula C21H29N3OS B2558562 N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide CAS No. 946327-18-0](/img/structure/B2558562.png)
N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide, also known as MPTP, is a chemical compound that has been studied extensively for its potential use in scientific research. MPTP is a synthetic compound that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Scientific Research Applications
Synthesis and Pharmacological Studies
Research involves the synthesis of compounds containing the N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide moiety for potential therapeutic applications. For instance, a study on the synthesis and pharmacological evaluation of Mannich bases containing ibuprofen moiety showed that some derivatives carrying morpholino and N-methylpiperazino residues exhibited promising anti-inflammatory and analgesic properties (K. V. Sujith et al., 2009). This suggests the versatility of the core structure in developing compounds with significant biological activities.
Antimicrobial and Antifungal Activities
Compounds with the N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide structure have been investigated for their antimicrobial and antifungal potentials. For example, the synthesis of alkoxybenzamide derivatives demonstrated preliminary pharmacological testing, where some compounds showed anticholinergic and antihistaminic activities (S. Rida et al., 1978). This highlights the compound's application in developing new treatments for infections and allergies.
Anticonvulsant Activity
Research into the anticonvulsant effects of 4-aminobenzamides, including derivatives of the compound , has shown promising results. One study found that N-alkyl amides displayed potent activity against seizures induced by electroshock and pentylenetetrazole, indicating potential applications in epilepsy treatment (C. Clark et al., 1984).
Anticancer Potential
The synthesis of thiophene-2-carboxaldehyde derivatives, including those similar to N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide, has been explored for anticancer activities. These compounds demonstrated good antibacterial, antifungal activities, and lower toxicity, with potential implications for cancer therapy (M. Shareef et al., 2016).
properties
IUPAC Name |
N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-4-propylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3OS/c1-3-4-17-5-7-18(8-6-17)21(25)22-15-20(19-9-14-26-16-19)24-12-10-23(2)11-13-24/h5-9,14,16,20H,3-4,10-13,15H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COUPJWZHTFLGOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)NCC(C2=CSC=C2)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.